Cas no 1216893-18-3 (Bupropion morpholinol-d)

• Product Name: Bupropion morpholinol-d
• CAS No: 1216893-18-3
• MF: C₁₃H₁₂D₆ClNO₂
• MW: 261.7775
• CID: 2094684
• Update Time: 2025-06-08

Bupropion morpholinol-d Chemical and Physical Properties

Names and Identifiers

• Bupropion morpholinol D6
• Hydroxy Bupropion-d6
• Hydroxy Bupropion D6
• 2-(3-chlorophenyl)-3-methyl-5,5-bis(triddeuteromethyl)morpholin-2-ol
• Bupropion morpholinol-d

• Inchi： InChI=1S/C13H18ClNO2/c1-9-13(16,17-8-12(2,3)15-9)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3/i2D3,3D3
• InChI Key： RCOBKSKAZMVBHT-XERRXZQWSA-N
• SMILES： OC1(C2=CC=CC(Cl)=C2)C(C)NC(C([2H])([2H])[2H])(C([2H])([2H])[2H])CO1

Computed Properties

• Exact Mass: 261.14000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 41.49000
• LogP: 2.60080

Bupropion morpholinol-d Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Bupropion morpholinol-d

Introduction to Bupropion Morpholinol-d (CAS No. 1216893-18-3)

Bupropion morpholinol-d, chemically designated as 1-(1-methylpyrrolidin-2-yl)-4-(2-morpholino)butanone, is a derivative of bupropion that has garnered significant attention in the field of pharmaceutical chemistry and psychopharmacology. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1216893-18-3, represents a novel modification of the well-known antidepressant and smoking cessation aid, bupropion. The introduction of a morpholine moiety into the bupropion structure not only alters its pharmacological profile but also opens up new avenues for research and development in the treatment of various neurological and psychiatric disorders.

The molecular structure of bupropion morpholinol-d incorporates a morpholine group at the 2-position of the morpholine ring, which is attached to the central butanone backbone of bupropion. This structural modification is expected to influence the compound's pharmacokinetic and pharmacodynamic properties, potentially leading to enhanced efficacy or reduced side effects compared to its parent compound. The synthesis and characterization of this derivative have been areas of active investigation, with researchers exploring its potential therapeutic applications.

Recent studies have highlighted the significance of bupropion derivatives in the treatment of depression, anxiety disorders, and nicotine dependence. Bupropion is known for its mechanism of action as a norepinephrine-dopamine reuptake inhibitor (NDRI), which contributes to its efficacy in improving mood and reducing cravings. The introduction of the morpholine group in bupropion morpholinol-d may further modulate these neurotransmitter systems, leading to improved therapeutic outcomes. Additionally, the compound's potential interaction with other receptors and enzymes has been a focus of interest, as this could provide insights into its broader pharmacological spectrum.

The synthesis of bupropion morpholinol-d involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework. The use of chiral auxiliaries or catalysts has been explored to achieve enantiopure forms of the compound, which is crucial for evaluating its pharmacological activity without interference from racemic impurities.

Pharmacological studies on bupropion morpholinol-d have begun to reveal its potential advantages over conventional bupropion formulations. Preclinical trials have demonstrated that this derivative exhibits enhanced binding affinity to certain neurotransmitter receptors, which may result in more potent therapeutic effects. Furthermore, preliminary toxicological assessments suggest that bupropion morpholinol-d is well-tolerated at doses relevant to human therapeutic use, although further studies are needed to fully characterize its safety profile.

The impact of the morpholine group on the pharmacokinetic properties of bupropion morpholinol-d has also been a subject of investigation. Researchers have observed changes in drug metabolism and distribution following administration of this derivative, which could influence its bioavailability and duration of action. Understanding these pharmacokinetic parameters is essential for optimizing dosing regimens and minimizing potential side effects. Advanced analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), have been utilized to monitor these changes accurately.

In conclusion, bupropion morpholinol-d represents a promising advancement in the field of psychopharmacology, offering a novel derivative with potential therapeutic benefits over existing treatments. The incorporation of a morpholine group into the bupropion structure has led to modifications in both pharmacological activity and pharmacokinetics, which warrant further exploration through clinical research. As our understanding of neurotransmitter systems continues to evolve, compounds like bupropion morpholinol-d may play a crucial role in addressing unmet medical needs in mental health care.